5-bromo-2-chloro-N-cyclopropylbenzamide
Cat. No. B1598312
M. Wt: 274.54 g/mol
InChI Key: HVXQTKXSRJBMDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[BH3:15].[Br:1][c:2]1[cH:3][cH:4][c:5]([Cl:14])[c:6]([C:7](=[O:8])[NH:9][CH:10]2[CH2:11][CH2:12]2)[cH:13]1.[CH2:16]1[O:17][CH2:18][CH2:19][CH2:20]1>>[Br:1][c:2]1[cH:3][cH:4][c:5]([Cl:14])[c:6]([CH2:7][NH:9][CH:10]2[CH2:11][CH2:12]2)[cH:13]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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B
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(NC1CC1)c1cc(Br)ccc1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Clc1ccc(Br)cc1CNC1CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
